![molecular formula C15H20N4O3S B2905105 N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methoxy-5-methylbenzenesulfonamide CAS No. 1797223-98-3](/img/structure/B2905105.png)
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methoxy-5-methylbenzenesulfonamide
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Description
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H20N4O3S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications
Materials Science and Chemical Engineering
Quantum Chemical and Molecular Dynamics Simulation Studies : Piperidine derivatives, including those structurally related to the compound , have been investigated for their corrosion inhibition properties on iron surfaces. Quantum chemical calculations and molecular dynamics simulations were utilized to understand their adsorption behaviors, which are critical in materials science for protecting metals against corrosion. The studies revealed that these compounds could offer promising applications in coatings and protective layers in industrial settings (Kaya et al., 2016).
Pharmacology and Drug Development
Antibacterial and Antifungal Activities : Derivatives closely related to the specified compound have been synthesized and screened for their antibacterial and antifungal activities. These studies are fundamental in pharmacology for developing new therapeutic agents against microbial infections. The research indicated significant activity against various Gram-positive and Gram-negative bacteria, as well as pathogenic fungi, highlighting the potential of these compounds in developing new antibiotics (Khan et al., 2015).
Anti-HIV Activity : Some derivatives of the compound have shown potential as anti-HIV agents. This area of research is crucial for identifying new therapeutic strategies against HIV/AIDS. The studies demonstrated that certain sulfonamide derivatives exhibit good anti-HIV-1 activity, providing a basis for further research into their mechanism of action and potential development into antiretroviral drugs (Brzozowski & Sa̧czewski, 2007).
Properties
IUPAC Name |
N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2-methoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O3S/c1-11-5-6-12(22-4)13(9-11)23(20,21)17-10-14-16-8-7-15(18-14)19(2)3/h5-9,17H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNRGMLGWWVDEDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=NC=CC(=N2)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.